1-[2-(4-benzylphenoxy)ethyl]-1H-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[2-(4-benzylphenoxy)ethyl]-1H-benzimidazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research areas. This compound is also known as BPEI and is a benzimidazole derivative. BPEI has shown promising results in various research studies, making it a popular compound for researchers.
Mechanism of Action
The mechanism of action of BPEI involves the inhibition of specific enzymes and proteins that are responsible for the growth and proliferation of cancer cells. BPEI has also been found to promote the clearance of toxic proteins in the brain, which is beneficial in the treatment of neurological disorders.
Biochemical and Physiological Effects:
BPEI has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. BPEI has also been found to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the major advantages of BPEI is its potential applications in various research areas. It has shown promising results in cancer research and the treatment of neurological disorders. However, one of the limitations of BPEI is its toxicity, which can limit its use in certain research studies.
Future Directions
There are several future directions for the research of BPEI. One of the potential areas of research is the development of more efficient synthesis methods for BPEI. Another potential area of research is the exploration of BPEI's potential applications in other research areas, such as infectious diseases and autoimmune disorders. Additionally, further studies are needed to explore the toxicity and safety of BPEI, which can help in the development of more effective and safe treatments.
Conclusion:
BPEI is a promising compound that has shown potential applications in various research areas. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. The future directions for the research of BPEI include the development of more efficient synthesis methods, exploration of its potential applications in other research areas, and further studies to explore its toxicity and safety.
Synthesis Methods
The synthesis of BPEI involves the reaction of 4-benzylphenol with 2-aminoethyl alcohol in the presence of a suitable catalyst. The reaction mixture is then heated to a specific temperature, and the final product is obtained through purification and isolation.
Scientific Research Applications
BPEI has been extensively studied for its potential applications in various research areas. It has shown promising results in the field of cancer research, where it has been found to inhibit the growth of cancer cells. BPEI has also been studied for its role in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
1-[2-(4-benzylphenoxy)ethyl]benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O/c1-2-6-18(7-3-1)16-19-10-12-20(13-11-19)25-15-14-24-17-23-21-8-4-5-9-22(21)24/h1-13,17H,14-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLAISEDTHHUALY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=CC=C(C=C2)OCCN3C=NC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[2-(4-Benzyl-phenoxy)-ethyl]-1H-benzoimidazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.